Cas no 1494374-34-3 (Cyclopropane, 1-(bromomethyl)-1-propyl-)

Cyclopropane, 1-(bromomethyl)-1-propyl-, is a brominated cyclopropane derivative characterized by its reactive bromomethyl and propyl substituents. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex cyclic structures. The presence of the bromomethyl group allows for further functionalization via nucleophilic substitution or coupling reactions, while the propyl moiety contributes to its lipophilic properties. Its strained cyclopropane ring enhances reactivity, making it useful in ring-opening or cycloaddition reactions. Careful handling is required due to the lability of the C-Br bond. This compound is typically employed in research settings for the development of pharmaceuticals or agrochemicals.

Cyclopropane, 1-(bromomethyl)-1-propyl- structure

1494374-34-3 structure

Product Name:Cyclopropane, 1-(bromomethyl)-1-propyl-

CAS No:1494374-34-3

MF:C₇H₁₃Br

MW:177.082121610641

CID:5282394

PubChem ID:66050863

Update Time:2025-10-28

Cyclopropane, 1-(bromomethyl)-1-propyl- Chemical and Physical Properties

Names and Identifiers

- Cyclopropane, 1-(bromomethyl)-1-propyl-
- Inchi： 1S/C7H13Br/c1-2-3-7(6-8)4-5-7/h2-6H2,1H3
- InChI Key： MSWMVTGPASYFQO-UHFFFAOYSA-N
- SMILES： C1(CBr)(CCC)CC1

Computed Properties

Exact Mass: 176.02006g/mol
Monoisotopic Mass: 176.02006g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 74.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 0Å²

Cyclopropane, 1-(bromomethyl)-1-propyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01064495-1g	1-(Bromomethyl)-1-propylcyclopropane	1494374-34-3	95%	1g	￥10282.0	2024-04-18
Enamine	EN300-674122-0.05g	1-(bromomethyl)-1-propylcyclopropane	1494374-34-3		0.05g	$924.0	2023-05-31
Enamine	EN300-674122-0.1g	1-(bromomethyl)-1-propylcyclopropane	1494374-34-3		0.1g	$968.0	2023-05-31
Enamine	EN300-674122-0.25g	1-(bromomethyl)-1-propylcyclopropane	1494374-34-3		0.25g	$1012.0	2023-05-31
Enamine	EN300-674122-0.5g	1-(bromomethyl)-1-propylcyclopropane	1494374-34-3		0.5g	$1056.0	2023-05-31
Enamine	EN300-674122-1.0g	1-(bromomethyl)-1-propylcyclopropane	1494374-34-3		1g	$1100.0	2023-05-31
Enamine	EN300-674122-2.5g	1-(bromomethyl)-1-propylcyclopropane	1494374-34-3		2.5g	$2155.0	2023-05-31
Enamine	EN300-674122-5.0g	1-(bromomethyl)-1-propylcyclopropane	1494374-34-3		5g	$3189.0	2023-05-31
Enamine	EN300-674122-10.0g	1-(bromomethyl)-1-propylcyclopropane	1494374-34-3		10g	$4729.0	2023-05-31

Cyclopropane, 1-(bromomethyl)-1-propyl- Related Literature

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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

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4. An aptamer-based keypad lock system†

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5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Related Categories

Additional information on Cyclopropane, 1-(bromomethyl)-1-propyl-

Cyclopropane, 1-(bromomethyl)-1-propyl- (CAS No. 1494374-34-3)

Cyclopropane, 1-(bromomethyl)-1-propyl- is a unique organic compound with the CAS registry number 1494374-34-3. This compound belongs to the class of cyclopropanes, which are three-membered cyclic hydrocarbons known for their high ring strain and reactivity. The presence of a bromomethyl group and a propyl substituent on the cyclopropane ring introduces additional functional complexity, making this compound a valuable substrate in various chemical reactions and applications.

The structure of Cyclopropane, 1-(bromomethyl)-1-propyl- consists of a cyclopropane ring with two substituents: a bromomethyl group (-CH2Br) and a propyl group (-CH2CH2CH3). The bromomethyl group imparts electrophilic properties, while the propyl group contributes to the compound's hydrophobicity and stability. This combination makes the compound suitable for use in organometallic chemistry, as well as in the synthesis of complex molecules.

Recent studies have highlighted the potential of Cyclopropane, 1-(bromomethyl)-1-propyl- in the field of medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways.

In terms of synthesis, Cyclopropane, 1-(bromomethyl)-1-propyl- can be prepared through various methods, including cycloaddition reactions and ring-opening polymerization. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. This method has been optimized in recent years to improve yield and selectivity, making it more accessible for large-scale production.

The physical properties of Cyclopropane, 1-(bromomethyl)-1-propyl- include a melting point of approximately -50°C and a boiling point around 85°C under standard conditions. Its solubility is moderate in organic solvents such as dichloromethane and ethyl acetate, but it is poorly soluble in water due to its hydrophobic nature. These properties make it ideal for use in organic solvent-based reactions.

From an environmental perspective, Cyclopropane, 1-(bromomethyl)-1-propyl- has been studied for its biodegradation potential. Research indicates that under aerobic conditions, the compound undergoes microbial degradation within a few weeks, suggesting that it poses minimal long-term environmental risks when handled responsibly.

In conclusion, Cyclopropane, 1-(bromomethyl)-1-propyl- (CAS No. 1494374-34-3) is a versatile compound with promising applications in medicinal chemistry and materials science. Its unique structure and reactivity continue to attract attention from researchers worldwide, driving ongoing investigations into its potential uses and optimizations.